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Compound of Interest

Compound Name: C.I. Direct green 26

Cat. No.: B1255405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the staining characteristics of C.I. 35780

(Direct Red 80), commonly known as Sirius Red, with a focus on its cross-reactivity with

various polysaccharides. It has been noted that the query for "C.I. 34045" does not correspond

to a valid Colour Index number, and it is highly probable that the intended subject was the

widely used histological dye, C.I. 35780. This guide will, therefore, address the properties of

Direct Red 80 and compare its performance with established polysaccharide stains, supported

by experimental data and detailed protocols.

Executive Summary
Direct Red 80 is a potent anionic dye renowned for its high specificity in staining collagen

fibers, making it an invaluable tool in fibrosis research and connective tissue analysis.[1][2] Its

binding mechanism relies on the interaction of its sulfonic acid groups with the basic amino

acids of collagen, a process enhanced by the parallel arrangement of collagen fibrils. While

primarily a collagen stain, questions regarding its potential cross-reactivity with

polysaccharides, which are abundant in the extracellular matrix, are pertinent. This guide

consolidates available data to demonstrate that under standard histological conditions, Direct

Red 80 exhibits minimal cross-reactivity with polysaccharides. In comparative studies, it is often

used in conjunction with specific polysaccharide stains like Alcian Blue to distinctly visualize

collagen and proteoglycans within the same tissue section.[3][4]
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Data Presentation: Staining Specificity and
Performance
The following table summarizes the comparative staining characteristics of Direct Red 80 and

common polysaccharide stains.
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Feature
Direct Red 80
(Sirius Red)

Alcian Blue
Periodic Acid-
Schiff (PAS)

Ruthenium
Red

C.I. Number 35780 74240 N/A 77800

Primary Target
Collagen (Types

I and III)[2]

Acidic

mucopolysaccha

rides,

proteoglycans[3]

Neutral

polysaccharides,

glycogen,

glycoproteins

Pectins, acidic

polysaccharides

Binding

Mechanism

Electrostatic

interaction with

basic amino acid

residues in

collagen.[1]

Electrostatic

interaction with

acidic groups

(sulfate,

carboxyl) of

polysaccharides.

[3]

Oxidation of

vicinal diols in

sugars to

aldehydes, which

then react with

Schiff reagent.

Electrostatic

interaction with

anionic groups of

polysaccharides.

Color of Stained

Component

Red (under

bright-field);

Birefringent

(yellow-orange

for Type I, green

for Type III)

under polarized

light.[1][2]

Blue[3] Magenta Red/Pink

Cross-Reactivity

with

Polysaccharides

Generally low.

Histological

evidence shows

distinct staining

from Alcian Blue.

[3][4]

High for acidic

polysaccharides.

High for neutral

polysaccharides.

High for acidic

polysaccharides.

Cross-Reactivity

with Proteins

High for

collagen. Low for

other proteins

when used with

picric acid.

Low.
Can stain some

glycoproteins.

Can bind to

some acidic

proteins.
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Experimental Protocols
Picrosirius Red Staining for Collagen
This method is highly specific for collagen fibers.

Solutions:

Picrosirius Red Solution: 0.1% (w/v) Direct Red 80 in a saturated aqueous solution of picric

acid.

Acidified Water: 0.5% (v/v) glacial acetic acid in distilled water.

Weigert's Hematoxylin for nuclear counterstaining (optional).

Procedure:

Deparaffinize and rehydrate tissue sections to distilled water.

(Optional) Stain nuclei with Weigert's hematoxylin for 8 minutes and rinse in running tap

water.

Stain in Picrosirius Red solution for 1 hour.

Wash in two changes of acidified water.

Dehydrate rapidly through graded ethanol series.

Clear in xylene and mount.

Expected Results:

Collagen fibers: Red

Cytoplasm and muscle fibers: Yellow

Nuclei: Black/dark blue

Alcian Blue Staining for Acidic Polysaccharides
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This protocol is used for the specific detection of acidic mucopolysaccharides.

Solutions:

3% Acetic Acid Solution: 3 ml glacial acetic acid in 97 ml distilled water.

Alcian Blue Solution (pH 2.5): 1 g Alcian Blue 8GX in 100 ml of 3% acetic acid solution.

Nuclear Fast Red Solution for counterstaining.

Procedure:

Deparaffinize and rehydrate tissue sections to distilled water.

Place in 3% acetic acid for 3 minutes.

Stain in Alcian Blue solution for 30 minutes.

Wash in running tap water for 2 minutes, then rinse in distilled water.

Counterstain with Nuclear Fast Red for 5 minutes.

Wash in running tap water.

Dehydrate, clear, and mount.

Expected Results:

Acidic mucosubstances: Blue

Nuclei: Pink/Red

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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